Aminoacetonitrile hydrochloride
Overview
Description
Aminoacetonitrile hydrochloride, also known as 3-amino-2-propanonitrile hydrochloride, is an organic compound that is used in various laboratory experiments and scientific research applications. It is a colorless, water-soluble solid with a molecular formula of C3H7ClN2. It is a derivative of acetonitrile, a compound that is commonly used in organic synthesis. This compound is used as a reagent in various chemical reactions, and it has several biochemical and physiological effects.
Scientific Research Applications
1. Crystal Structure Analysis Aminoacetonitrile hydrochloride has been studied for its polymorphs, characterized using thermal methods, optical microscopy, single-crystal X-ray diffraction, powder X-ray diffraction, and spectroscopic studies (Wishkerman & Bernstein, 2006).
2. Biochemical Research Research has explored the effects of this compound on isolated frog hearts in different solutions, observing significant changes in contractile amplitude and frequency (Xie Shui-hon, 2014).
3. Chemical Evolution Studies Aminoacetonitrile has been investigated for its role in chemical evolution, specifically its potential to form dipeptides in basic aqueous solutions and its conversion into amino and imino acids (Chadha, Replogle, Flores, & Ponnamperuma, 1971).
4. Organic Synthesis The compound is used in organic synthesis, such as in the cyclocondensation of alpha-aminonitriles and enones, to create various substituted pyrroles and pyrrolizidines (Bergner, Wiebe, Meyer, & Opatz, 2009).
5. Polymerization Studies Aminoacetonitrile sulfate has been heated with clays to study its polymerization, leading to the formation of glycyl-glycine and glycyl-diglycine, confirmed by chromatography methods (Hanafusa & Akabori, 1959).
6. Molecular Orbital and Chemical Studies Studies have provided a detailed molecular orbital description of aminoacetonitrile, discussing its chemistry in the context of chemical evolution and its potential to form polypeptide precursors under aqueous conditions (Loew, Chadha, & Chang, 1972).
7. Astrophysical Research Aminoacetonitrile has been investigated in astrophysical-like conditions for its role in Strecker synthesis, contributing to the understanding of the origin of organic matter in molecular clouds and protoplanetary disks (Danger et al., 2011).
8. Electron Attachment Studies Research on dissociative electron attachment to aminoacetonitrile in astrophysical environments has been conducted, demonstrating its significance in interstellar chemistry and the formation of amino acids (Pelc et al., 2016).
Safety and Hazards
Aminoacetonitrile hydrochloride is toxic if swallowed . It causes skin irritation and serious eye irritation . It may cause respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye . Use of personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation are advised .
Future Directions
Mechanism of Action
Target of Action
Aminoacetonitrile hydrochloride is known to act as a nematode-specific acetylcholine (ACh) agonist . Acetylcholine is a neurotransmitter that plays a crucial role in transmitting signals in the nervous system. By acting as an agonist, this compound can mimic the action of acetylcholine, leading to a spastic paralysis and rapid expulsion of the nematodes from the host .
Mode of Action
As an ACh agonist, this compound binds to the acetylcholine receptors on the nematode’s muscle cells . This binding triggers a series of events that lead to muscle contraction, causing a spastic paralysis . The result is the rapid expulsion of the nematodes from the host organism .
Biochemical Pathways
Aminoacetonitrile is produced industrially from glycolonitrile by reaction with ammonia . The resulting aminoacetonitrile can be hydrolyzed to give glycine , an important amino acid involved in protein synthesis and other key metabolic processes . This shows that this compound can influence the biochemical pathways related to protein synthesis and metabolism.
Result of Action
The primary result of the action of this compound is the expulsion of nematodes from the host organism . This is achieved through the induction of spastic paralysis in the nematodes, caused by the compound’s action as an ACh agonist .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its stability and efficacy may be affected by temperature, pH, and the presence of other substances. It’s also worth noting that this compound is unstable at room temperature , which could influence its action and efficacy. Furthermore, it’s known to be hygroscopic , meaning it absorbs moisture from the air, which could also impact its stability and action.
Biochemical Analysis
Biochemical Properties
Aminoacetonitrile hydrochloride acts as a strong base in organic synthesis reactions . Its strong basicity enables it to protonate weakly acidic compounds and catalyze the formation of carbon-nitrogen bonds . It is also known to be useful in the synthesis of diverse nitrogen-containing heterocycles .
Cellular Effects
It is known that the compound’s strong basicity and ability to form carbon-nitrogen bonds can influence various cellular processes .
Molecular Mechanism
This compound exerts its effects at the molecular level primarily through its role as a strong base . It can protonate weakly acidic compounds, facilitating the formation of carbon-nitrogen bonds . This property makes it a valuable tool in organic synthesis, including the synthesis of nitrogen-containing heterocycles .
Temporal Effects in Laboratory Settings
It is known that the compound is a colorless liquid and is unstable at room temperature .
Metabolic Pathways
Aminoacetonitrile is known to be involved in two distinct pathways in biological systems: aldoxime dehydratase catalyzes the formation of a carbon-nitrogen triple bond via dehydration of aldoxime to the corresponding nitrile, and hydroxynitrile lyase or oxynitrilase-mediated transformation of aldehyde and hydrogen cyanide to cyanohydrins .
Properties
IUPAC Name |
2-aminoacetonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H4N2.ClH/c3-1-2-4;/h1,3H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFKYKTBPRBZDFG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C#N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H5ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10884212 |
Source
|
| Record name | Acetonitrile, 2-amino-, hydrochloride (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10884212 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
92.53 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
6011-14-9 |
Source
|
| Record name | Acetonitrile, 2-amino-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6011-14-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetonitrile, 2-amino-, hydrochloride (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Acetonitrile, 2-amino-, hydrochloride (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10884212 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Aminoacetonitrile hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.332 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | AMINOACETONITRILE HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S8L3V1KSB7 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl (1R,4R,6R)-2-azabicyclo[2.2.1]heptane-6-carboxylate](/img/structure/B130002.png)
